Cas no 5424-45-3 (Hydrazinecarbothioamide, 2-[1-(4-nitrophenyl)ethylidene]-)

• Product name: Hydrazinecarbothioamide, 2-[1-(4-nitrophenyl)ethylidene]-
• CAS No: 5424-45-3
• MF: C₉H₁₀N₄O₂S
• MW: 238.2663
• CID: 387118
• PubChem ID: 5354528

Hydrazinecarbothioamide, 2-[1-(4-nitrophenyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-[1-(4-nitrophenyl)ethylidene]-
• [1-(4-nitrophenyl)ethylideneamino]thiourea
• 1-(4-Nitro-phenyl)-aethanon-thiosemicarbazon
• 1-(4-nitro-phenyl)-ethanone thiosemicarbazone
• 100-
• 4'-Nitroacetophenone
• 4-NITROACETOPHENONE
• 4'-nitroacetophenone thiosemicarbazone
• 4-nitrophenylacetoaldehyde
• Acetophenone, 4'-nitro-
• Ethanone, 1-(4-nitrophenyl)-
• p-acetylnitrobenzene
• Paranitroacetophenone
• p-Nitroacetophenone
• p-nitroacetophenone thiosemicarbazone
• p-Nitrophenyl methyl ketone
• NSC12219
• (2Z)-2-[1-(4-nitrophenyl)ethylidene]hydrazinecarbothioamide
• NSC-12219
• AB01334049-02
• 5424-45-3
• [(Z)-1-(4-nitrophenyl)ethylideneamino]thiourea
• NCGC00342040-01
• AKOS003408960

• Inchi： InChI=1S/C9H10N4O2S/c1-6(11-12-9(10)16)7-2-4-8(5-3-7)13(14)15/h2-5H,1H3,(H3,10,12,16)/b11-6-
• InChI Key： LLXZVONSOWGFJC-WDZFZDKYSA-N
• SMILES： CC(=NNC(=S)N)C1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.0526
• Monoisotopic Mass: 238.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 93.55
• LogP: 2.76640